Cas no 2138135-41-6 (4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro-)

• Product Name: 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro-
• CAS No: 2138135-41-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 5259828
• Update Time: 2025-06-03

4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro-

• Inchi： 1S/C8H9NO4/c9-6-4-3-12-2-1-5(4)13-7(6)8(10)11/h1-3,9H2,(H,10,11)
• InChI Key： BMPUZTYCEOYJMA-UHFFFAOYSA-N
• SMILES： C1OCCC2OC(C(O)=O)=C(N)C1=2

Additional information on 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro-

Introduction to 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro and Its Significance in Modern Chemical Research

The compound with the CAS number 2138135-41-6, identified as 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro, represents a fascinating molecule in the realm of heterocyclic chemistry. This bicyclic structure, featuring a fused furan and pyran ring system, has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of both an amino group and a carboxylic acid moiety makes this compound a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

In recent years, the exploration of 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro has been driven by its potential role in medicinal chemistry. The fused ring system provides a rigid scaffold that can mimic natural products and bioactive scaffolds, making it an attractive candidate for drug discovery. Specifically, the combination of the amino and carboxylic acid functionalities allows for easy derivatization through amide bond formation, a common strategy in peptidomimetic and protein-protein interaction inhibitors.

One of the most compelling aspects of this compound is its utility in the synthesis of furo[3,2-c]pyran derivatives, which have shown promise in various biological assays. For instance, studies have indicated that derivatives of this scaffold exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. The amino group at position 3 and the carboxylic acid at position 2 provide multiple points for functionalization, enabling researchers to fine-tune the pharmacological properties of the resulting compounds.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of the fused ring system. Additionally, asymmetric synthesis techniques have been employed to introduce stereocenters with high enantioselectivity, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

The biological significance of this compound is underscored by its incorporation into several research programs aimed at identifying novel therapeutic agents. For example, researchers have explored its potential as a precursor for kinase inhibitors, given the structural similarity to known kinase inhibitors that feature a furan ring system. Furthermore, its derivatives have been investigated for their antimicrobial properties, with some showing promising activity against resistant bacterial strains.

The chemical versatility of 4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro extends beyond pharmaceutical applications. It serves as a valuable building block in materials science, particularly in the design of organic semiconductors and luminescent materials. The conjugated system inherent in its structure allows for tunable electronic properties, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion,4H-Furo[3,2-c]pyran-2-carboxylic acid, 3-amino-6,7-dihydro (CAS no. 2138135-41-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable intermediate for drug discovery and material science applications. As research continues to uncover new synthetic strategies and biological activities associated with this molecule,4H-Furo[3, 2-c]pyran derivatives are poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.